4-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-1-methylpyridin-2-one

• IUPAC Name: 4-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-1-methylpyridin-2-one
• InChI: InChI=1S/C16H16N2O3/c1-17-7-6-12(10-15(17)19)16(20)18-8-9-21-14-5-3-2-4-13(14)11-18/h2-7,10H,8-9,11H2,1H3
• InChI Key: ANMYZEJIGAIHJT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)C(=O)N2CCOC3=CC=CC=C3C2
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

4-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-1-methylpyridin-2-one is a chemical compound that has been widely used in scientific research. It is a heterocyclic compound that belongs to the benzoxazepine family. This compound has attracted the attention of researchers due to its potential therapeutic applications in various diseases.

Scientific Research Applications

4-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-1-methylpyridin-2-one has been extensively studied for its potential therapeutic applications. It has been found to have anticancer, anti-inflammatory, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 4-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-1-methylpyridin-2-one is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
4-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-1-methylpyridin-2-one has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and decrease seizure activity. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-1-methylpyridin-2-one in lab experiments is its potential therapeutic applications. It is a versatile compound that can be used to study various diseases. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety precautions when handling this compound.

Future Directions

There are several future directions for the study of 4-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-1-methylpyridin-2-one. One area of future research could be the development of new derivatives of this compound with improved therapeutic properties. Another area of future research could be the study of the mechanism of action of this compound in greater detail. Additionally, the potential use of this compound in combination with other drugs for the treatment of various diseases could also be explored.

Synthesis Methods

The synthesis of 4-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)-1-methylpyridin-2-one involves the condensation of 4-chloro-3-nitrobenzoic acid with 2-amino-3-methylpyridine in the presence of a base such as potassium carbonate. The resulting product is then reduced with iron powder and acetic acid to obtain the final product.